molecular formula C4H3NO2 B1253964 Acryloyl isocyanate

Acryloyl isocyanate

Cat. No.: B1253964
M. Wt: 97.07 g/mol
InChI Key: YOSXAXYCARLZTR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Acryloyl isocyanate, also known as this compound, is a useful research compound. Its molecular formula is C4H3NO2 and its molecular weight is 97.07 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C4H3NO2

Molecular Weight

97.07 g/mol

IUPAC Name

prop-2-enoyl isocyanate

InChI

InChI=1S/C4H3NO2/c1-2-4(7)5-3-6/h2H,1H2

InChI Key

YOSXAXYCARLZTR-UHFFFAOYSA-N

Canonical SMILES

C=CC(=O)N=C=O

Synonyms

acryloyl isocyanate

Origin of Product

United States

Synthesis routes and methods

Procedure details

To 2-vinyloxazoline-4,5-dione hydrochloride (100 g; 0.62 mol), o-dichlorobenzene (400 g) was added, and the resultant mixture was heated at 110° to 120° C. while stirring for about 30 minutes. After cooling with ice, the reaction mixture was distilled under reduced pressure to give acryloyl isocyanate (8.9 g) and beta-chloropropionyl isocyanate (56.4 g).
Name
2-vinyloxazoline-4,5-dione hydrochloride
Quantity
100 g
Type
reactant
Reaction Step One
Quantity
400 g
Type
solvent
Reaction Step One
[Compound]
Name
resultant mixture
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.